Cas no 184777-71-7 (9-(2-Deoxy-beta-D-erythro-pentofuranosyl)-6-(hexyloxy)-9H-purine)

• Product Name: 9-(2-Deoxy-beta-D-erythro-pentofuranosyl)-6-(hexyloxy)-9H-purine
• CAS No: 184777-71-7
• MF: C₁₆H₂₄N₄O₄
• MW: 336.386163711548
• CID: 2784343
• PubChem ID: 71349259
• Update Time: 2025-04-21

9-(2-Deoxy-beta-D-erythro-pentofuranosyl)-6-(hexyloxy)-9H-purine Chemical and Physical Properties

Names and Identifiers

• 9-(2-Deoxy-beta-D-erythro-pentofuranosyl)-6-(hexyloxy)-9H-purine
• 184777-71-7
• DTXSID90775119

• Inchi： 1S/C16H24N4O4/c1-2-3-4-5-6-23-16-14-15(17-9-18-16)20(10-19-14)13-7-11(22)12(8-21)24-13/h9-13,21-22H,2-8H2,1H3/t11-,12+,13+/m0/s1
• InChI Key： QGDBDKQGLGWTRH-YNEHKIRRSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C=NC2C(=NC=NC1=2)OCCCCCC)O

Computed Properties

• Exact Mass: 336.17975526Da
• Monoisotopic Mass: 336.17975526Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 103Ų